Cas no 89466-07-9 (4-Amino-3-nitrophenylboronic acid)

4-Amino-3-nitrophenylboronic acid Properties

Names and Identifiers

• 4-Amino-3-nitrophenylboronic acid
• (4-amino-3-nitrophenyl)boronic acid
• B-(4-Amino-3-nitrophenyl)boronic acid (ACI)
• Benzeneboronic acid, 4-amino-3-nitro- (6CI, 7CI)
• 4-Amino-3-nitrophenylboronicacid
• AS-53686
• CS-0174691
• 4-Amino-3-nitrophenylboronic acid, technical grade, 90%
• DB-016053
• IRTXQNNJQZNKRP-UHFFFAOYSA-N
• AKOS015854756
• AB41937
• MFCD07437851
• AKOS015894333
• DTXSID10584649
• P16879
• 89466-07-9
• SCHEMBL854057
• +Expand

• MDL： MFCD07437851
• InChIKey： IRTXQNNJQZNKRP-UHFFFAOYSA-N
• Inchi： 1S/C6H7BN2O4/c8-5-2-1-4(7(10)11)3-6(5)9(12)13/h1-3,10-11H,8H2
• SMILES： [O-][N+](C1C(N)=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 182.05000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 182.0498869g/mol
• Heavy Atom Count: 13
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• LogP: -0.03880
• PSA: 112.30000
• Melting Point: 215-225 °C (dec.)